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Compound of Interest

Compound Name: Brcdr

Cat. No.: B085790 Get Quote

Unable to Identify "Brcdr"
A comprehensive search for the chemical identifier "Brcdr" did not yield a specific compound

with a corresponding CAS number or IUPAC name. The provided term appears to be

ambiguous and does not correspond to a recognized chemical entity in standard chemical

databases.

The search for "Brcdr" returned information on several distinct topics that may be relevant to

researchers, scientists, and drug development professionals, but none are explicitly identified

by this abbreviation. These topics include:

B-Cell Receptor (BCR) Signaling Pathway: This is a crucial pathway in the adaptive immune

system, and its signaling cascade is a target for various therapeutic interventions, particularly

in the context of B-cell malignancies like chronic lymphocytic leukemia.[1][2] The pathway

involves a series of protein interactions and phosphorylation events initiated by antigen

binding to the B-cell receptor.[1][3]

Brassinosteroid (BR) Signaling: These are plant steroid hormones that regulate various

aspects of growth and development.[4][5] The signaling pathway involves cell-surface

receptor kinases and a phosphorylation cascade that ultimately regulates gene expression in

the nucleus.[4]

Various Brominated Compounds: The search also identified multiple chemical compounds

containing bromine, such as Bromotrichloromethane (CAS Number: 75-62-7, IUPAC Name:

bromo(trichloro)methane)[6], Bromodichloroacetaldehyde (CAS Number: 34619-29-9, IUPAC
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Name: 2-bromo-2,2-dichloroacetaldehyde)[7], and Bromodichloroacetic Acid (CAS Number:

71133-14-7, IUPAC Name: 2-bromo-2,2-dichloroacetic acid)[8]. However, none of these are

abbreviated as "Brcdr".

Brensocatib: This is an investigational drug, an inhibitor of dipeptidyl peptidase 1 (DPP-1),

that has been studied for the treatment of non-cystic fibrosis bronchiectasis.[9] Its

mechanism of action involves reducing the activity of neutrophil serine proteases.[9]

Without a more specific name or context, it is not possible to provide the requested in-depth

technical guide, including quantitative data, experimental protocols, and signaling pathway

diagrams. Further clarification on the identity of "Brcdr" is required to proceed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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